Cas no 1403468-44-9 (1-(5-Bromo-3-chlorothiophen-2-yl)ethan-1-one)

1-(5-Bromo-3-chlorothiophen-2-yl)ethan-1-one structure
1403468-44-9 structure
Product Name:1-(5-Bromo-3-chlorothiophen-2-yl)ethan-1-one
CAS No:1403468-44-9
MF:C6H4BrClOS
MW:239.517358779907
CID:1094280
PubChem ID:70872838
Update Time:2025-04-20

1-(5-Bromo-3-chlorothiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Bromo-3-chlorothiophen-2-yl)ethan-1-one
    • 1-(5-bromo-3-chlorothiophen-2-yl)ethanone
    • 1-?(5-?bromo-?3-?chloro-?2-?thienyl)?Ethanone
    • 1403468-44-9
    • DA-31737
    • WAVBCYMERUFZCA-UHFFFAOYSA-N
    • SCHEMBL13277701
    • Inchi: 1S/C6H4BrClOS/c1-3(9)6-4(8)2-5(7)10-6/h2H,1H3
    • InChI Key: WAVBCYMERUFZCA-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C(C)=O)S1)Cl

Computed Properties

  • Exact Mass: 237.88548g/mol
  • Monoisotopic Mass: 237.88548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.3Ų

1-(5-Bromo-3-chlorothiophen-2-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A169005893-1g
1-(5-Bromo-3-chlorothiophen-2-yl)ethan-1-one
1403468-44-9 95%
1g
$400.00 2022-04-02
Chemenu
CM199515-1g
1-(5-bromo-3-chlorothiophen-2-yl)ethan-1-one
1403468-44-9 95%
1g
$439 2021-08-05
Chemenu
CM199515-1g
1-(5-bromo-3-chlorothiophen-2-yl)ethan-1-one
1403468-44-9 95%
1g
$439 2023-01-19
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen